Cas no 2172556-02-2 (2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid)
2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid
- 2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid
- 2172556-02-2
- EN300-1528290
-
- Inchi: 1S/C24H24N4O6/c29-22(25-9-10-33-15-23(30)31)13-28-12-16(11-26-28)27-24(32)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,11-12,21H,9-10,13-15H2,(H,25,29)(H,27,32)(H,30,31)
- InChI Key: ZGAKCYXXJLFQPE-UHFFFAOYSA-N
- SMILES: O(C(NC1C=NN(CC(NCCOCC(=O)O)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.16958450g/mol
- Monoisotopic Mass: 464.16958450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 132Ų
2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1528290-0.05g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-0.1g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-0.25g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-0.5g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-1.0g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-2.5g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-5.0g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-10.0g |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1528290-50mg |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1528290-100mg |
2-(2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}ethoxy)acetic acid |
2172556-02-2 | 100mg |
$2963.0 | 2023-09-26 |
2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid
Introduction to 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid (CAS No. 2172556-02-2)
2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid, identified by its CAS number 2172556-02-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrazole core, a fluorene moiety, and multiple functional groups that contribute to its unique chemical and biological properties.
The structural complexity of 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid makes it a promising candidate for various applications in medicinal chemistry. The presence of the fluorene group, known for its stability and fluorescence properties, suggests potential utility in bioimaging and drug delivery systems. Additionally, the pyrazole ring is a common pharmacophore in many bioactive compounds, often contributing to binding affinity and selectivity in biological targets.
In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The acetamido and methoxycarbonyl functional groups in this compound may play a crucial role in its interaction with biological targets, potentially making it effective in treating inflammatory diseases. Furthermore, the ethoxy substituent could influence the compound's solubility and metabolic stability, which are critical factors in drug design.
Current research in the field of immunomodulators has highlighted the importance of molecules that can selectively interact with immune cells without causing significant side effects. The structural features of 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid align well with this requirement, as it contains multiple sites for interaction with biological targets. Studies have shown that compounds with similar structural motifs can exhibit potent anti-inflammatory effects by inhibiting key enzymes and signaling pathways involved in inflammation.
The synthesis of 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These synthetic strategies not only enhance efficiency but also allow for the introduction of diverse functional groups, which can be tailored to optimize biological activity.
One of the most compelling aspects of this compound is its potential therapeutic applications. Preclinical studies have demonstrated that molecules with structural similarities to 2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-y acetamido}ethoxy)acetic acid can modulate immune responses by interacting with specific receptors and enzymes. For instance, derivatives of pyrazole have been shown to inhibit Janus kinases (JAKs), which are key players in inflammatory signaling pathways. The presence of the fluorene moiety may further enhance binding affinity by providing additional contact points with biological targets.
The pharmacokinetic properties of 2-(2-{2-4-{((9H-fluorenine -9 -yl)methoxycarbonyl}) amino}-1H-pyrazol -1 -ylacetamide ethoxy}) acetic acid are also an important consideration in drug development. Factors such as solubility, bioavailability, and metabolic stability must be carefully evaluated to ensure that the compound can reach its target site effectively and maintain its activity over time. Advances in computational chemistry have enabled researchers to predict these properties with greater accuracy, allowing for more efficient drug design processes.
In conclusion, 2-(2-{24{((9 H -fluorene -9 -yl)methoxycarbonyl}) amino}- 1 H -pyrazol - 1 - y lacetamide ethoxy}) acetic acid (CAS No. 2172556 -02 - 2) represents a significant advancement in pharmaceutical research due to its complex structure and potential therapeutic applications. The combination of structural features such as the pyrazole, fluorene, and various functional groups makes this compound a versatile tool for modulating inflammatory pathways and immune responses. As research continues to uncover new insights into the mechanisms of disease, compounds like this one will play an increasingly important role in developing novel treatments for various conditions.
2172556-02-2 (2-(2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}ethoxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)